Cas no 1000554-27-7 (2-(4-fluoropyridin-2-yl)ethan-1-amine)

• Product Name: 2-(4-fluoropyridin-2-yl)ethan-1-amine
• CAS No: 1000554-27-7
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 2622822
• PubChem ID: 55267194
• Update Time: 2025-08-03

2-(4-fluoropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoropyridin-2-yl)ethan-1-amine
• AB55195
• EN300-1837970
• 2-(4-FLUOROPYRIDIN-2-YL)ETHANAMINE
• 1000554-27-7
• AKOS006312839
• 2-(4-FLUORO-PYRIDIN-2-YL)-ETHYLAMINE

• Inchi： 1S/C7H9FN2/c8-6-2-4-10-7(5-6)1-3-9/h2,4-5H,1,3,9H2
• InChI Key： LDUANTAQOSPAKO-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CCN

Computed Properties

• Exact Mass: 140.074976g/mol
• Monoisotopic Mass: 140.074976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 140.16g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(4-fluoropyridin-2-yl)ethan-1-amine

Research Brief on 2-(4-fluoropyridin-2-yl)ethan-1-amine (CAS: 1000554-27-7): Recent Advances and Applications

The compound 2-(4-fluoropyridin-2-yl)ethan-1-amine (CAS: 1000554-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluoropyridine moiety and amine functional group, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and oncology. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research involves the optimization of synthetic routes for 2-(4-fluoropyridin-2-yl)ethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers utilized a palladium-catalyzed cross-coupling reaction, followed by reductive amination, to produce the target compound. This advancement is critical for large-scale production and further preclinical evaluations.

In terms of pharmacological activity, 2-(4-fluoropyridin-2-yl)ethan-1-amine has been investigated as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for serotonin and dopamine receptors, making it a candidate for treating mood disorders such as depression and anxiety. Additionally, its fluoropyridine moiety enhances blood-brain barrier penetration, a desirable property for CNS-targeted therapies.

Another notable application of this compound is in the field of oncology. Recent research has explored its role as a building block for the synthesis of novel kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(4-fluoropyridin-2-yl)ethan-1-amine exhibited potent inhibitory activity against specific cancer-related kinases, with promising selectivity profiles. These findings open new avenues for the development of targeted cancer therapies.

Despite these advancements, challenges remain in the clinical translation of 2-(4-fluoropyridin-2-yl)ethan-1-amine-based compounds. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential as a valuable scaffold in drug discovery.

In conclusion, 2-(4-fluoropyridin-2-yl)ethan-1-amine (CAS: 1000554-27-7) represents a promising candidate for further investigation in both CNS and oncology research. The recent progress in its synthesis and pharmacological characterization provides a solid foundation for future drug development efforts. Continued exploration of its derivatives and mechanisms of action will likely yield significant therapeutic breakthroughs in the coming years.